Cas no 2172259-40-2 (5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172259-40-2
• MF: C₉H₁₈N₄O₂
• MW: 214.264821529388
• CID: 6423016
• PubChem ID: 165591089
• Update Time: 2025-06-18

5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595546
• [5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172259-40-2

• Inchi： 1S/C9H18N4O2/c1-14-5-3-4-13-9(7-15-2)8(6-10)11-12-13/h3-7,10H2,1-2H3
• InChI Key： IYPZRLNMUBCNFN-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CN)N=NN1CCCOC

Computed Properties

• Exact Mass: 214.14297583g/mol
• Monoisotopic Mass: 214.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75.2Ų

Additional information on 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172259-40-2)

5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its CAS number 2172259-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as methylene oxymethyl and 3-methoxypropyl side chains enhances its molecular complexity and potential interactions with biological targets.

The structural motif of 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine incorporates a triazole ring, which is a key pharmacophore in many bioactive molecules. Triazoles are renowned for their stability and ability to form hydrogen bonds, making them valuable in drug design. The methylene oxymethyl group at the 5-position introduces a flexible ether linkage, which can influence the compound's solubility and metabolic pathways. Meanwhile, the 3-methoxypropyl substituent at the 1-position adds hydrophobicity and may contribute to membrane permeability, critical factors in drug bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Studies have shown that the triazole core in 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine can interact with various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The methylene oxymethyl moiety has been observed to modulate enzyme kinetics, while the 3-methoxypropyl group may enhance binding affinity to specific targets.

In vitro experiments have begun to elucidate the mechanism of action for this compound. Initial studies indicate that it may exhibit inhibitory effects on enzymes involved in signal transduction pathways. For instance, researchers have noted its potential to interfere with kinases and phosphodiesterases, which are critical regulators of cellular processes. The triazole ring's ability to engage in multiple hydrogen bonding interactions with polar residues in proteins makes it an attractive scaffold for drug development.

The synthesis of 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylene oxymethyl group typically involves etherification reactions, while the attachment of the 3-methoxypropyl side chain often requires Grignard or other organometallic chemistry techniques. Advanced synthetic methodologies have improved yields and purity, making it more feasible for large-scale production.

One of the most promising applications of this compound is in the development of novel therapeutic agents. Researchers are exploring its efficacy against pathogens that have developed resistance to conventional treatments. The unique structural features of 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine, particularly the combination of the triazole ring, methylene oxymethyl, and 3-methoxypropyl groups, provide a rich scaffold for medicinal chemists to modify and optimize.

Comparative studies with structurally similar compounds have revealed that subtle changes in functional groups can significantly alter biological activity. For example, replacing the methylene oxymethyl group with a different ether or ester moiety can shift potency or selectivity profiles. These findings underscore the importance of fine-tuning molecular architecture in drug discovery.

The role of computational modeling in predicting biological activity cannot be overstated. Molecular docking simulations have been used extensively to screen virtual libraries containing derivatives of 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine against known targets. These simulations help identify potential lead compounds before expensive experimental validation is undertaken.

Future research directions include exploring derivative libraries based on this core structure. By systematically modifying functional groups such as the methylene oxymethyl and 3-methoxypropyl components, scientists aim to discover analogs with enhanced pharmacological properties. Additionally, investigating metabolic stability and pharmacokinetic profiles will be crucial for translating these findings into clinical applications.

The growing interest in triazole-based compounds stems from their versatility and proven track record in drug development. Many FDA-approved drugs incorporate triazole moieties due to their favorable pharmacokinetic properties. As research continues into novel derivatives like 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine, new therapeutic possibilities are likely to emerge.

In conclusion,5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172259-40-2) represents a promising candidate for further pharmaceutical exploration. Its unique structural features offer multiple avenues for optimization and application in treating various diseases. As our understanding of molecular interactions deepens through advanced computational methods and experimental techniques,this compound holds significant potential as a precursor for next-generation therapeutics.